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Compound of Interest

Compound Name: Urea ammonium nitrate

Cat. No.: B1144233

This technical support center provides researchers, scientists, and agricultural professionals
with comprehensive guidance on minimizing ammonia (NHs) volatilization from Urea
Ammonium Nitrate (UAN) applications. It includes troubleshooting advice for common
experimental issues, frequently asked questions, detailed experimental protocols, and
comparative data to inform best practices.

Troubleshooting Guide

This guide addresses specific problems that may arise during experiments aimed at reducing
ammonia volatilization from UAN.
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Problem

Possible Causes

Troubleshooting Steps

High ammonia loss despite

using a urease inhibitor.

1. Inhibitor Rate: The
concentration of the urease
inhibitor may be too low for the
prevailing environmental
conditions (e.g., high
temperature, high soil pH). 2.
Improper Incorporation: The
UAN treated with the inhibitor
was not adequately
incorporated into the soil by
tillage or sufficient
rainfall/irrigation shortly after
application.[1] 3. Delayed
Application: There was a
significant delay between
mixing the inhibitor with UAN
and the actual field application,
potentially reducing inhibitor
efficacy. 4. Environmental
Conditions: Application
occurred during periods of high
temperature and wind speed,
accelerating volatilization
before the inhibitor could take

full effect.

1. Verify Inhibitor Rate: Ensure
the urease inhibitor is used at
the manufacturer's
recommended rate. Consider
increasing the rate within the
recommended range for high-
risk conditions. 2. Improve
Incorporation: If surface
applying, ensure at least 0.25
to 0.5 inches of rainfall or
irrigation occurs within 24-48
hours of application.[1][2]
Alternatively, incorporate the
UAN to a depth of at least 2-3
inches.[1][3] 3. Timely
Application: Apply the UAN-
inhibitor mixture as soon as
possible after preparation. 4.
Optimize Timing: Apply UAN
when temperatures are cool
and wind speeds are low to
reduce the initial rate of

volatilization.[2]

Inconsistent results across

experimental replicates.

1. Soil Heterogeneity:
Variations in soil properties
(pH, organic matter, texture)
across the experimental plots
can lead to different rates of
ammonia loss.[4][5] 2. Uneven
Application: Non-uniform
application of UAN or the
inhibitor can create "hotspots”

of volatilization. 3. Microclimate

1. Characterize Soil: Conduct
detailed soil analysis for each
replicate to account for
variability in soil properties. 2.
Calibrate Equipment: Ensure
application equipment is
properly calibrated for uniform
distribution of UAN and
inhibitors. 3. Monitor

Microclimate: Install sensors to
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Variations: Differences in soil
moisture, temperature, and
residue cover within the
experimental area can

influence ammonia loss.

monitor soil temperature and
moisture in each replicate.

Quantify crop residue cover.

No significant difference
observed between treated and
untreated UAN.

1. Low Volatilization
Conditions: The experiment
might have been conducted
under conditions not conducive
to high ammonia loss (e.qg.,
cool temperatures, low soil pH,
immediate rainfall after
application). 2. Subsurface
Application: If UAN was
injected or incorporated, the
physical protection from the
atmosphere might have
minimized volatilization in both
treated and untreated plots,
masking the inhibitor's effect.
[6][7] 3. Measurement
Technique: The method used
to measure ammonia loss may
not be sensitive enough to
detect differences under the

experimental conditions.

1. Review Environmental Data:
Analyze weather and soil data
to confirm if conditions were
low-risk for volatilization. 2.
Evaluate Application Method:
Recognize that the benefits of
urease inhibitors are most
pronounced with surface
applications.[8][9] 3. Refine
Measurement Protocol:
Consider using more sensitive
ammonia measurement
technigues, such as a system
of chambers with acid traps,
for more precise quantification.
[10]

Phytotoxicity (leaf burn)
observed after foliar UAN

application.

1. High Application Rate:
Applying a high concentration
of UAN directly to the foliage,
especially during sensitive
growth stages, can cause
tissue damage.[11] 2. Hot and
Sunny Conditions: Applying
UAN during the heat of the day
with intense sunlight increases
the risk of leaf burn. 3.

Adjuvants: The use of certain

1. Adjust Application Rate and
Timing: For foliar applications,
use lower rates of UAN and
apply during cooler, overcast
parts of the day.[11] 2. Use
Streamer Nozzles: Employ
streamer or drop nozzles to
direct the UAN solution to the
soil surface and minimize
contact with plant foliage,

especially in taller crops.[11] 3.
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surfactants or other additives Test Tank Mixes: Conduct a

in the tank mix may enhance small-scale test to check for
the foliar uptake and phytotoxicity before applying a
subsequent burning. new tank mix to the entire

experimental area.

Frequently Asked Questions (FAQs)

Q1: What is ammonia volatilization and why is it a concern with UAN?

Al: Ammonia volatilization is the loss of nitrogen to the atmosphere in the form of ammonia gas
(NHs).[4] UAN solutions contain urea (typically 50% of the nitrogen), which is converted to
ammonium (NHa"*) by the urease enzyme present in soil and crop residues.[2][4] During this
conversion, the pH of the soil solution immediately around the application site increases,
favoring the conversion of ammonium to ammonia gas, which can then be lost to the air.[8] This
nitrogen loss reduces the fertilizer's efficiency, can negatively impact crop yields, and
contributes to environmental pollution.

Q2: What are the key factors influencing the rate of ammonia volatilization from UAN?
A2: The primary factors are:
» Soil pH: Higher soil pH (>7) significantly increases ammonia loss.[4][5]

o Temperature: Warmer temperatures accelerate the enzymatic conversion of urea and
increase the rate of volatilization.[2][8]

» Soil Moisture: Application to a wet or saturated soil surface can increase ammonia loss as
the gas can more easily escape through water-filled pores.[4][5] Conversely, a small amount
of moisture is needed to dissolve the urea for the reaction to occur.[2]

» Crop Residue: High levels of crop residue on the soil surface can have high urease activity,
increasing the rate of urea hydrolysis and subsequent ammonia loss.[2]

» Wind Speed: Higher wind speeds at the soil surface can increase the rate of ammonia loss
by removing it from the boundary layer.
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e Soil Texture and Organic Matter: Soils with higher clay and organic matter content have a
greater capacity to retain ammonium (NHa*), which can reduce its conversion to ammonia
gas.[4][5]

Q3: How do urease inhibitors work to reduce ammonia volatilization?

A3: Urease inhibitors are compounds that block the active site of the urease enzyme.[9][12] By
doing so, they temporarily slow down the conversion of urea to ammonium.[6][12] This delay
provides a wider window of opportunity for the UAN to be incorporated into the soil by rainfall,
irrigation, or tillage, where the resulting ammonium will be protected from volatilization.[1] The
most common active ingredient in commercial urease inhibitors is N-(n-butyl) thiophosphoric
triamide (NBPT).[9][12]

Q4: What is the difference between a urease inhibitor and a nitrification inhibitor?

A4: A urease inhibitor, like NBPT, protects against the above-ground loss of nitrogen through
ammonia volatilization by slowing the breakdown of urea.[9][13] A nitrification inhibitor, such as
DCD or nitrapyrin, works below ground to slow the conversion of ammonium (NHas*) to nitrate
(NOs™) by soil bacteria.[9] This protects nitrogen from loss through leaching (as nitrate is
mobile in soil water) and denitrification (the conversion of nitrate to nitrogen gases in
waterlogged soils).[8][14] For surface-applied UAN, a urease inhibitor is crucial for preventing
ammonia loss, while a nitrification inhibitor addresses subsequent below-ground losses.[9]

Q5: What are the best management practices for applying UAN to minimize ammonia loss?
A5: Best management practices include:

o Subsurface Injection/Incorporation: The most effective method is to inject UAN below the soil
surface or incorporate it with tillage immediately after application.[6][7] This physically
prevents the ammonia gas from escaping.

o Use of Urease Inhibitors: When surface applying UAN, especially in no-till systems or on
pastures, using a proven urease inhibitor is highly recommended.[4][8]

o Application Timing: Apply UAN when temperatures are cool and just before a rainfall event
(at least 0.25 inches) is expected to naturally incorporate the fertilizer.[1][2]
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o Split Applications: Applying nitrogen in multiple smaller doses throughout the growing season
can better match crop uptake and reduce the total amount of nitrogen susceptible to loss at
any one time.[4]

o Surface Banding (Dribbling): Applying UAN in concentrated surface bands can reduce the
contact between the fertilizer and soil urease compared to a broadcast application, thereby
slowing hydrolysis.[6]

Quantitative Data Summary

The following tables summarize quantitative data on ammonia loss from UAN under various
conditions and management practices.

Table 1: Effect of Soil pH on Cumulative Ammonia Loss from UAN

Cumulative NHs Loss (% of

Soil pH Applied N) Reference
6.0-6.2 Low [4]

>7.0 High [41[5][15]
Alkaline Soils 1% - 18% [10]

Table 2: Impact of Urease Inhibitors and Application Methods on Ammonia Volatilization and
Crop Yield

© 2025 BenchChem. All rights reserved. 6/12 Tech Support


https://utia.tennessee.edu/publications/wp-content/uploads/sites/269/2025/05/W1322.pdf
https://cropsandsoils.extension.wisc.edu/articles/ammonia-loss-from-urea-containing-fertilizers/
https://utia.tennessee.edu/publications/wp-content/uploads/sites/269/2025/05/W1322.pdf
https://utia.tennessee.edu/publications/wp-content/uploads/sites/269/2025/05/W1322.pdf
https://news.utcrops.com/2025/02/keeping-an-eye-on-soil-properties-that-influence-ammonia-loss-from-uan/
https://news.utcrops.com/2024/03/ammonia-volatilization-from-unincorporated-surface-applied-uan-on-soils-with-ph-7/
https://utcrops.com/soil/projects/nitrogen-loss-as-ammonia/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1144233?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

Ammonia Loss Corn Yield Increase
Treatment . Reference
Reduction (%) (%)
UAN + NBPT (surface
_ - 16.5 - 16.6 [16]
applied)
Urea + NBPT 29.1-874 12.9-34.8 [16]
Dribble Banded UAN )
- 6.5 bu/ac increase [6]
vs. Broadcast
Subsurface Banding
12.5 per cm of depth - [6]

vs. Surface Urea

Table 3: Influence of Environmental and Soil Factors on Ammonia Loss

Impact on NHs

Factor Condition Reference
Loss
) ] Saturated/Wet o
Soil Moisture Significant Increase [4][5]
Surface

Low Clay Content

Soil Texture Greater Loss [415]
(Sandy)
Soil Organic Matter Low SOM Greater Loss [41[5]
] ) ) Increased Loss
Crop Residue High Residue Cover ) [2]
Potential

Experimental Protocols

Protocol 1: Quantifying Ammonia Volatilization from Surface-Applied UAN using a Chamber
Method

Objective: To measure and compare the rate and cumulative amount of ammonia volatilized
from UAN with and without a urease inhibitor under controlled laboratory or field conditions.

Materials:
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Intact soil cores or prepared soil trays (e.g., 500g of air-dried soil).
UAN (32-0-0) solution.

Urease inhibitor (e.g., NBPT-containing product).

Ventilation chambers (static or dynamic).

Acid traps containing a known concentration of a weak acid (e.g., 0.02 M orthophosphoric
acid).[10]

Air pump and flow meters (for dynamic systems).

Titration equipment or an ion chromatograph for ammonium analysis.
Incubator or temperature-controlled room.

Methodology:

Soil Preparation: Fill the chambers with 5009 of air-dried soil. Moisten the soil to a
predetermined level (e.g., two-thirds of field capacity) and allow it to equilibrate for 48 hours
at a constant temperature (e.g., 26°C).[10]

Fertilizer Application: Surface apply the UAN treatments at a rate equivalent to a typical field
application (e.g., 120 Ibs N/acre). Treatments should include: a) Untreated UAN, b) UAN +
urease inhibitor, and c) a control with no nitrogen.

Chamber Sealing: Immediately after application, seal the chambers. For dynamic systems,
connect the inlet to an ammonia-free air source and the outlet to the acid trap.

Ammonia Trapping: At specified time intervals (e.g., 1, 2, 3, 4,5, 7,9, 11, 13, and 16 days
after application), remove the acid traps and replace them with fresh ones.[10]

Ammonia Quantification: Analyze the amount of ammonium captured in the acid traps using
titration or ion chromatography.

Data Calculation: Calculate the amount of ammonia-N lost per unit area for each time
interval. Sum these values to determine the cumulative ammonia loss over the course of the
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experiment. Express the loss as a percentage of the total N applied.

Visualizations

Signaling Pathways and Experimental Workflows

// Nodes UAN [label="UAN\n(Urea + NH4NO3)", fillcolor="#4285F4", fontcolor="#FFFFFF"];
Urea [label="Urea\n(CO(NH2)2)", fillcolor="#FFFFFF", fontcolor="#202124"]; Ammonium
[label="Ammonium\n(NH4+)", fillcolor="#FFFFFF", fontcolor="#202124"]; Ammonia
[label="Ammonia Gas\n(NH3)", fillcolor="#EA4335", fontcolor="#FFFFFF"]; Atmosphere
[label="Atmospheric Loss", shape=cloud, fillcolor="#5F6368", fontcolor="#FFFFFF"]; Urease
[label="Urease Enzyme", shape=ellipse, fillcolor="#FBBCO05", fontcolor="#202124"]; High_pH
[label="High Soil pH (>7)", shape=ellipse, fillcolor="#FBBC05", fontcolor="#202124"];
Urease_Inhibitor [label="Urease Inhibitor\n(e.g., NBPT)", shape=diamond, fillcolor="#34A853",
fontcolor="#FFFFFF"];

// Edges UAN -> Urea; Urea -> Ammonium [label="Hydrolysis"]; Urease -> Urea
[arrowhead=none, style=dashed, label="catalyzes"]; Urease_Inhibitor -> Urease
[label="blocks", color="#EA4335"]; Ammonium -> Ammonia [label="Conversion"]; High_pH ->
Ammonium [arrowhead=none, style=dashed, label="promotes"]; Ammonia -> Atmosphere
[label="Volatilization"]; } .dot Caption: Chemical pathway of ammonia volatilization from UAN.

I/l Nodes start [label="Start: Define Treatments", shape=ellipse, fillcolor="#4285F4",
fontcolor="#FFFFFF"]; treatments [label="1. UAN Broadcast\n2. UAN Broadcast + Inhibitor\n3.
UAN Injected\n4. Control (No N)", shape=record, fillcolor="#FFFFFF", fontcolor="#202124"];
setup [label="Prepare Field Plots\n(Randomized Complete Block Design)", fillcolor="#FFFFFF",
fontcolor="#202124"]; apply [label="Apply Treatments", fillcolor="#FBBCO05",
fontcolor="#202124"]; measure [label="Measure NH3 Loss\n(e.g., Chamber Method)",
fillcolor="#FFFFFF", fontcolor="#202124"]; collect [label="Collect Soil & Plant Samples",
fillcolor="#FFFFFF", fontcolor="#202124"]; analyze [label="Analyze Data\n(ANOVA)",
fillcolor="#34A853", fontcolor="#FFFFFF"]; end [label="End: Evaluate Efficacy", shape=ellipse,
fillcolor="#EA4335", fontcolor="#FFFFFF"];

/l Edges start -> treatments; treatments -> setup; setup -> apply; apply -> measure; apply ->
collect [style=dashed]; measure -> analyze; collect -> analyze [style=dashed]; analyze -> end; }
.dot Caption: Experimental workflow for comparing UAN strategies.
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// Nodes g1 [label="Surface Application?", shape=diamond, fillcolor="#4285F4",
fontcolor="#FFFFFF"]; al_no [label="Inject or Incorporate UAN", shape=box,
fillcolor="#34A853", fontcolor="#FFFFFF"]; g2 [label="Soil pH > 7 OR\nHigh Temp. Forecast?",
shape=diamond, fillcolor="#FBBCO05", fontcolor="#202124"]; a2_yes [label="Use Urease
Inhibitor", shape=box, fillcolor="#EA4335", fontcolor="#FFFFFF"]; g3 [label="Rainfall (>0.25
in)\nExpected in 48h?", shape=diamond, fillcolor="#FBBC05", fontcolor="#202124"]; a3_no
[label="Use Urease Inhibitor OR\nDelay Application”, shape=box, fillcolor="#EA4335",
fontcolor="#FFFFFF"]; a3_yes [label="Apply without Inhibitor\n(Lower Risk)", shape=box,
fillcolor="#34A853", fontcolor="#FFFFFF"];

/ Edges ql1 -> al_no [label="No0"]; g1 -> g2 [label="Yes"]; g2 -> a2_yes [label="Yes"]; g2 -> q3
[label="No0"]; g3 -> a3_yes [label="Yes"]; q3 -> a3_no [label="No0"]; } .dot Caption: Decision tree
for selecting a UAN application method.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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